Cas no 203303-05-3 (2-Amino-4-chloro-2'-fluorobenzophenone)

2-Amino-4-chloro-2'-fluorobenzophenone is a fluorinated benzophenone derivative with a molecular formula C₁₃H₉ClFNO. This compound is characterized by the presence of an amino group at the 2-position, a chloro substituent at the 4-position, and a fluorine atom at the 2'-position of the benzophenone scaffold. Its unique substitution pattern makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective functionalization. The fluorine and chloro groups enhance its reactivity in cross-coupling reactions, while the amino group provides a handle for further derivatization. It is commonly utilized in research settings for the preparation of heterocyclic compounds and specialty chemicals.

2-Amino-4-chloro-2'-fluorobenzophenone structure

203303-05-3 structure

Product Name:2-Amino-4-chloro-2'-fluorobenzophenone

CAS No:203303-05-3

MF:C₁₃H₉ClFNO

MW:249.668065786362

MDL:MFCD00236584

CID:252834

PubChem ID:2735887

Update Time:2025-05-27

2-Amino-4-chloro-2'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

- Methanone,(2-amino-4-chlorophenyl)(2-fluorophenyl)-
- (2-amino-4-chlorophenyl)-(2-fluorophenyl)methanone
- 2-AMINO-4-CHLORO-2'-FLUOROBENZOPHENONE
- 2-amino-4-chlorophenyl 2-fluorophenyl ketone
- (2-Amino-4-chlorophenyl)(2-fluorophenyl)methanone
- AKOS009158525
- MFCD00236584
- CS-0449328
- SB80628
- (2-amino-4-chloro-phenyl)-(2-fluoro-phenyl)-methanone
- DTXSID00371000
- FT-0643897
- J-500622
- A814455
- SCHEMBL1342161
- Methanone, (2-amino-4-chlorophenyl)(2-fluorophenyl)-
- 203303-05-3
- OBXGOBSNRWWAOU-UHFFFAOYSA-N
- 2-Amino-4-chloro-2'-fluorobenzophenone
- MDL： MFCD00236584
- Inchi： 1S/C13H9ClFNO/c14-8-5-6-10(12(16)7-8)13(17)9-3-1-2-4-11(9)15/h1-7H,16H2
- InChI Key： OBXGOBSNRWWAOU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)N)C(C1C=CC=CC=1F)=O

Computed Properties

Exact Mass: 249.03600
Monoisotopic Mass: 249.0356698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.09000
LogP: 3.87350

2-Amino-4-chloro-2'-fluorobenzophenone Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

2-Amino-4-chloro-2'-fluorobenzophenone Pricemore >>

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